8-Thia-5-azaspiro[3.5]nonane 8,8-dioxide

• IUPAC Name: 8λ6-thia-5-azaspiro[3.5]nonane 8,8-dioxide
• InChI: InChI=1S/C7H13NO2S/c9-11(10)5-4-8-7(6-11)2-1-3-7/h8H,1-6H2
• InChI Key: ZRXCOCDAQKDZKA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CS(=O)(=O)CCN2
• Molecular Formula: C7H13NO2S
• Molecular Weight: 175.25 g/mol
• CAS RN: 1934691-64-1

Description

“8-Thia-5-azaspiro[3.5]nonane 8,8-dioxide” is a chemical compound with the IUPAC name 8-thia-5-azaspiro [3.5]nonane 8,8-dioxide. It has a molecular weight of 175.25. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H13NO2S/c9-11(10)5-4-8-7(6-11)2-1-3-7/h8H,1-6H2. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound “this compound” is a powder at room temperature. More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the resources I have access to.

Scientific Research Applications

• Synthesis of Sulfur-containing Heterocycles : 8-Thia-5-azaspiro[3.5]nonane 8,8-dioxide and its derivatives are synthesized using 1-Aroyl-2-styrylsulfonylethene as a precursor. This process leads to the formation of compounds characterized by IR and 1H NMR spectral data (Reddy, Babu, & Padmavathi, 2001).

• Development of Multifunctional Modules for Drug Discovery : Novel thia/oxa-azaspiro[3.4]octanes have been synthesized, designed to act as multifunctional and structurally diverse modules in drug discovery. These spirocycles are synthesized through robust and step-economic routes, including enantioselective approaches (Li, Rogers-Evans, & Carreira, 2013).

• Anticancer Activity : Derivatives of this compound, particularly 1-thia-azaspiro[4.5]decane derivatives, and their synthesized thioglycoside derivatives have shown moderate to high inhibition activities against certain cancer cell lines, highlighting their potential in anticancer treatments (Flefel et al., 2017).

• Crystal Structures and Conformation : The crystal structures of some isomeric forms of this compound derivatives have been studied. The seven-membered thiazepan ring, a component of these structures, often exhibits a chair conformation, providing insights into the chemical behavior and potential reactivity of these compounds (Yennawar et al., 2019).

• Synthetic Approaches to Spiroaminals : The compounds containing 1-oxa-6-azaspiro[4.5]decane and related structures, which share similarities with this compound, are recognized for their biological activities. These compounds pose challenging targets for chemical synthesis due to their novel skeletons and potential applications (Sinibaldi & Canet, 2008).

Safety and Hazards

The safety information available indicates that “8-Thia-5-azaspiro[3.5]nonane 8,8-dioxide” may cause skin irritation (H315), serious eye damage (H318), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.